3-(1-{3-[4,6-Dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoyl}piperidin-4-yl)-1-(4-fluorophenyl)urea

• IUPAC Name: 1-[1-[3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanoyl]piperidin-4-yl]-3-(4-fluorophenyl)urea
• InChI: InChI=1S/C22H28FN5O2S/c1-14-19(15(2)25-22(24-14)31-3)8-9-20(29)28-12-10-18(11-13-28)27-21(30)26-17-6-4-16(23)5-7-17/h4-7,18H,8-13H2,1-3H3,(H2,26,27,30)
• InChI Key: DNCVLHZWNBJDQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)SC)C)CCC(=O)N2CCC(CC2)NC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C22H28FN5O2S
• Molecular Weight: 445.6 g/mol

Description

Pyrido[2,3-d]pyrimidines are a class of fused heterocyclic systems due to a wide range of biological activity. Compounds of this class exhibit antiproliferative, antimicrobial, anti-inflammatory and analgesic, hypotensive, and antihistaminic activities.

Synthesis Analysis

Methods were developed for the synthesis of new pyrido[2,3-d]pyrimidine and pyrimidino[4,5-d][1,3]oxazine derivatives. When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Mechanism of Action

The compound API-1 belonging to pyrido[2,3-d]pyrimidin-5-one derivatives is a promising antiproliferative agent. Derivatives of 4-aminopyrido[2,3-d]pyrimidin-5-one have been identified as phosphatidylinositol 3-kinase (PI3K) inhibitors.

Future Directions

The construction of molecules containing heterocycles, which are linked directly or via a spacer, as well as fused heterocycles, and the further evaluation of their chemical properties and biological activity are a rapidly growing area of organic synthesis. The current report is devoted to the preparation of pyrido[2,3-d]pyrimidin-5-ones and pyrido[2,3-d]pyrimidin-7-ones bearing reactive functional groups at position 4 and demonstrates extended applicability of the previously developed methodology.